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Compound of Interest

Compound Name: Majantol

Cat. No.: B026346

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Majantol, a synthetic aromatic alcohol, is highly valued in the fragrance industry for its fresh,
floral, and transparent lily-of-the-valley scent. This technical guide provides a comprehensive
overview of Majantol, focusing on its chemical identity, physicochemical properties, and
synthesis. Crucially, this document confirms that Majantol is not a naturally occurring
compound.[1][2][3][4] All available evidence indicates that it is a man-made substance,
synthesized for commercial use in cosmetics, perfumes, and other personal care products.[5]
[6] This guide will detail the common industrial synthesis routes for Majantol, presenting the
information in a manner accessible to researchers and professionals in drug development and
chemical sciences.

Chemical Identity and Physicochemical Properties

Majantol is chemically known as 2,2-dimethyl-3-(3-methylphenyl)propan-1-ol.[6][7][8] Its
identity is well-established with the CAS number 103694-68-4.[1][6][7][8][9] The compound is a
colorless liquid or solid at room temperature, with a melting point around 24°C.[2][7] It is
characterized by its floral, lily-of-the-valley, and transparent odor profile.[8][9]

The following table summarizes the key physicochemical properties of Majantol:
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Property Value

Molecular Formula C12H180[6][718]19110]
Molecular Weight 178.27 g/mol [6][7][10][11]
CAS Number 103694-68-4[1][6][7][8][°]
Appearance Colorless liquid to solid[7][9]
Boiling Point 288 - 290 °CJ[7]

Flash Point approx. 93 °C[9][10]
Refractive Index (n20/D) 1.516 - 1.520[7][9]

Log P 3.38[5][10]

Natural Occurrence: Absence in Nature

A thorough review of scientific literature and chemical databases confirms that Majantol is not
reported to be found in nature.[1][2][3][4] It is a synthetic substance developed to mimic the
scent of lily-of-the-valley (Convallaria majalis L.), from which it is difficult to extract a natural
essential oil.[12][13] Therefore, there are no known biosynthetic pathways for Majantol in any
plant, fungus, or other organism.

Chemical Synthesis of Majantol

Majantol is produced through multi-step chemical synthesis. One common industrial method
involves the reaction of 3-methylbenzyl chloride with 2-methylpropanal, followed by the
reduction of the resulting aldehyde.[1] An alternative approach involves the bromination of a
substituted alkylaromatic compound followed by alkylation.[13]

Experimental Protocol: Synthesis via Alkylation and
Reduction

This protocol describes a two-step synthesis of Majantol starting from 3-methylbenzyl chloride
and isobutyraldehyde (2-methylpropanal).

Step 1: Alkylation to form 2,2-dimethyl-3-(3-methylphenyl)propanal

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Majantol
https://www.chemimpex.com/products/34555
https://shop.perfumersapprentice.com/p-6153-majantol-symrise.aspx
https://aacipl.com/products/majantol
https://www.scentree.co/en/Majantol%C2%AE.html
https://pubchem.ncbi.nlm.nih.gov/compound/Majantol
https://www.chemimpex.com/products/34555
https://www.scentree.co/en/Majantol%C2%AE.html
https://www.benchchem.com/synthesis/pse-d3ebg21g1g544b39b01fde90b322d1cg
https://www.scentree.co/en/Majantol%C2%AE.html
https://pubchem.ncbi.nlm.nih.gov/compound/Majantol
https://www.chemimpex.com/products/34555
https://shop.perfumersapprentice.com/p-6153-majantol-symrise.aspx
https://aacipl.com/products/majantol
https://www.chemimpex.com/products/34555
https://aacipl.com/products/majantol
https://www.chemimpex.com/products/34555
https://aacipl.com/products/majantol
https://www.scentree.co/en/Majantol%C2%AE.html
https://www.chemimpex.com/products/34555
https://aacipl.com/products/majantol
https://www.benchchem.com/product/b026346
https://www.scentree.co/en/Majantol%C2%AE.html
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.scentree.co/en/Majantol%C2%AE.html
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/majantol/
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/Ingredient_finder/SYM_PC_Datenblaetter/SYM_PC-Majantol.pdf
https://www.perfumersworld.com/view.php?pro_id=3MG21421
https://www.researchgate.net/figure/Syntheses-of-Muguet-alcoholR-and-MajantolR_fig22_333025331
https://asianpubs.org/index.php/ajchem/article/download/25_3_25/6440
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.scentree.co/en/Majantol%C2%AE.html
https://asianpubs.org/index.php/ajchem/article/download/25_3_25/6440
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Reagents and Materials:

o

3-methylbenzyl chloride

[¢]

Isobutyraldehyde

Toluene

[¢]

[e]

Powered sodium hydroxide (NaOH)

o

Tetrabutylammonium bromide (as a phase-transfer catalyst)

[¢]

Nitrogen gas atmosphere

e Procedure:

[e]

A suspension of powdered sodium hydroxide and tetrabutylammonium bromide in toluene
is prepared in a reaction vessel under a nitrogen atmosphere and heated to 70°C.

o A mixture of 3-methylbenzyl chloride and isobutyraldehyde is added dropwise to the
heated suspension with vigorous stirring over a period of one hour.

o The reaction mixture is maintained at 70°C until the reaction is complete, as monitored by
gas chromatography (GC).

o Upon completion, the precipitated sodium bromide and excess sodium hydroxide are
filtered off and washed with toluene.

o The resulting organic phase contains the intermediate aldehyde, 2,2-dimethyl-3-(3-
methylphenyl)propanal.

Step 2: Reduction to form Majantol (2,2-dimethyl-3-(3-methylphenyl)propan-1-ol)
o Reagents and Materials:
o 2,2-dimethyl-3-(3-methylphenyl)propanal (from Step 1)

o Isopropanol
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o Sodium borohydride (NaBH4)

o 2N Hydrochloric acid (HCI)

o Diethyl ether

o Water

o 2N Sodium hydroxide (NaOH) solution

o Argon gas atmosphere

e Procedure:

o A solution of sodium borohydride in isopropanol is prepared under an argon atmosphere at
20°C.

o The aldehyde obtained from Step 1 is added in small portions to the sodium borohydride
solution.

o The mixture is stirred for 24 hours at 20°C.[11]

o Excess sodium borohydride is carefully decomposed by the dropwise addition of 2N HCI.
[11]

o The reaction mixture is then transferred to a separatory funnel with diethyl ether and
extracted sequentially with water, 2N NaOH solution, and again with water.[11]

o The organic layer is dried, and the solvent is evaporated to yield the final product,
Majantol.

The following table summarizes the reactants for the reduction step as described in one
literature source:[11]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/synthesis/pse-d3ebg21g1g544b39b01fde90b322d1cg
https://www.benchchem.com/synthesis/pse-d3ebg21g1g544b39b01fde90b322d1cg
https://www.benchchem.com/synthesis/pse-d3ebg21g1g544b39b01fde90b322d1cg
https://www.benchchem.com/product/b026346?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-d3ebg21g1g544b39b01fde90b322d1cg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reactant Quantity Role

2,2-dimethyl-3-(3-

methylphenyl)- 44 g Reactant
propionaldehyde

Isopropanol 150 ml Solvent

Sodium borohydride 3.8¢ Reducing Agent

Synthesis Workflow Diagram

The following diagram illustrates the two-step synthesis of Majantol.

Step 1: Alkylation

NaOH, TBAB
2-Methylpropanal Toluene, 70°C Step 2: Reduction
1. NaBH4, Isopropanol
> Intermediate Aldehyde 2. HCl quench Majantol
(2,2-dimethyl-3-(3-methylphenyl)propanal) (2,2-dimethyl-3-(3-methylphenyl)propan-1-ol)

NaOH, TBAB
Toluene, 70°C

3-Methylbenzyl Chloride

Click to download full resolution via product page

Caption: Two-step synthesis of Majantol from 3-methylbenzyl chloride.

Conclusion

In conclusion, Majantol is a purely synthetic fragrance ingredient that is not found in nature. Its
desirable olfactory properties have led to its widespread use in the cosmetics and fragrance
industries. The synthesis of Majantol is a well-established chemical process, typically involving
a two-step procedure of alkylation followed by reduction. This guide provides researchers and
professionals with a concise yet comprehensive technical overview of this commercially

significant aromatic alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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